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Compound of Interest

Compound Name: 4,4'-Oxydibenzoic acid

Cat. No.: B1199100 Get Quote

CAS Number: 2215-89-6

This technical guide provides an in-depth overview of 4,4'-Oxydibenzoic acid, a versatile

aromatic dicarboxylic acid. The information is tailored for researchers, scientists, and drug

development professionals, covering its chemical and physical properties, synthesis,

purification, analytical methods, and potential applications.

Core Properties
4,4'-Oxydibenzoic acid, also known as 4,4'-dicarboxydiphenyl ether, is a stable organic

compound with the molecular formula C14H10O5.[1][2] Its structure features two benzoic acid

groups linked by an ether bridge, which imparts significant thermal stability.[2][3] This

compound typically appears as a white to almost white powder or crystalline solid.[1][2]

Physicochemical and Spectral Data
A summary of the key quantitative data for 4,4'-Oxydibenzoic acid is presented in the tables

below for easy reference and comparison.
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Property Value Reference

Molecular Weight 258.23 g/mol [1]

Melting Point 329 °C [1]

Boiling Point 256-259 °C [1]

Density (Predicted) 1.395 ± 0.06 g/cm³ [1]

pKa (Predicted) 3.94 ± 0.10 [1]

Water Solubility Insoluble [1]

Spectroscopic Data Description Reference

¹H NMR Spectrum available [4]

¹³C NMR
Spectrum available for

diphenyl ester derivative
[5]

FT-IR
Spectrum available for

diphenyl ester derivative
[6]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 4,4'-Oxydibenzoic acid
are provided below.

Synthesis of 4,4'-Oxydibenzoic Acid
A common method for the synthesis of 4,4'-Oxydibenzoic acid involves the condensation

reaction of 4-chlorobenzoic acid and 4-hydroxybenzoic acid.[7] The following protocol is based

on a patented method:[3]

Materials:

4-chlorobenzoic acid

4-hydroxybenzoic acid
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Potassium carbonate (or other suitable base as an acid-binding agent)

Sulfolane (or other polar high-boiling point solvent)

Water

500 ml four-neck flask equipped with a stirrer, thermometer, and condenser

Procedure:

To a 500 ml four-neck flask, add 120g of sulfolane.

While stirring, add 31.3g of 4-chlorobenzoic acid and 29.0g of 4-hydroxybenzoic acid.

Add 15.2g of potassium carbonate to the mixture.

Heat the reaction mixture to 143-145°C and maintain this temperature for 16 hours, with

continuous stirring.

Monitor the reaction progress by analyzing samples for the content of 4-chlorobenzoic acid

(e.g., by GC). The reaction is considered complete when the content of 4-chlorobenzoic acid

is less than 0.5%.

Once the reaction is complete, cool the mixture to below 100°C.

Slowly add 250 ml of water dropwise to the flask. A large amount of solid product will

precipitate.

After the water addition is complete, stir the mixture at 40-50°C for one hour.

Filter the precipitate and wash the filter cake with 100 ml of water (at approximately 40°C).

Dry the collected solid to obtain 4,4'-Oxydibenzoic acid.
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Synthesis Workflow for 4,4'-Oxydibenzoic Acid

Purification by Recrystallization
While a specific protocol for 4,4'-Oxydibenzoic acid is not readily available, a general

procedure for recrystallizing aromatic carboxylic acids can be adapted.[8][9]

Materials:

Crude 4,4'-Oxydibenzoic acid

Suitable solvent (e.g., a high-boiling point solvent in which the acid has high solubility at high

temperatures and low solubility at low temperatures)

Erlenmeyer flasks

Heating source (e.g., hot plate)

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Place the crude 4,4'-Oxydibenzoic acid in an Erlenmeyer flask.

Add a minimum amount of the chosen hot solvent to dissolve the solid completely.

If colored impurities are present, they can be removed by adding a small amount of activated

charcoal and performing a hot filtration.
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Allow the hot, saturated solution to cool slowly to room temperature to allow for the formation

of large crystals.

Further cooling in an ice bath can maximize the yield of the purified product.

Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

Dry the purified crystals.

Analysis by High-Performance Liquid Chromatography
(HPLC)
An HPLC method can be developed for the analysis of 4,4'-Oxydibenzoic acid based on

methods used for similar aromatic acids.[10][11]

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column

Mobile Phase (Isocratic):

A mixture of acetonitrile, water, and an acidifier like phosphoric acid or formic acid (for MS

compatibility). The exact ratio should be optimized for best separation.

Procedure:

Prepare a standard solution of 4,4'-Oxydibenzoic acid of known concentration in a suitable

solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

Prepare the sample solution by dissolving the synthesized product in the mobile phase.

Set the flow rate (e.g., 1.0 mL/min) and the detection wavelength (e.g., 230 nm).

Inject the standard and sample solutions into the HPLC system.
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The purity of the sample can be determined by comparing the peak area of the analyte with

that of the standard. The retention time will be characteristic of the compound under the

given conditions.

Biological Activity and Applications in Drug
Development
Currently, there is limited direct evidence in the scientific literature detailing specific biological

activities or signaling pathways of 4,4'-Oxydibenzoic acid itself. Its primary applications are in

the field of polymer chemistry, where it serves as a monomer for high-performance polymers

like polyesters and polyamides due to its rigidity and thermal stability.[2][12]

However, its properties make it a compound of interest for pharmaceutical applications,

particularly in drug delivery systems.[1] Researchers are exploring its use as a component in

biocompatible polymers for controlled drug release.[2] Its dicarboxylic acid functionality allows

for the potential formation of polyesters or polyamides that can encapsulate or be conjugated

with active pharmaceutical ingredients (APIs). The ether linkage in its backbone can offer a

degree of flexibility and biodegradability, which are desirable characteristics for drug delivery

vehicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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